Cas no 166196-84-5 (1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one)

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one structure

166196-84-5 structure

Product Name:1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one

CAS No:166196-84-5

MF:C₁₀H₁₁ClN₂O

MW:210.66014122963

MDL:MFCD18651787

CID:1073101

PubChem ID:16108973

Update Time:2025-04-20

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
- 1-(2-chloropyridin-3-yl)-3-dimethylaminopropenone
- 1-(2-chloropyridin-3-yl)-3-dimethylamino-propenone
- AG-L-22242
- CTK4D2281
- KB-212981
- MFCD18651787
- SCHEMBL504041
- KD-0700
- 166196-84-5
- VJWLVZNRISQMLV-FNORWQNLSA-N
- J-501812
- SCHEMBL504040
- (2E)-1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
- AKOS015851060
- (E)-1-(2-chloropyridin-3 -yl)-3 -(dimethylamino)prop -2-en-1 -one
- CS-0333916
- (E)-1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
- 2-Propen-1-one, 1-(2-chloro-3-pyridinyl)-3-(dimethylamino)-
- MDL： MFCD18651787
- Inchi： 1S/C10H11ClN2O/c1-13(2)7-5-9(14)8-4-3-6-12-10(8)11/h3-7H,1-2H3/b7-5+
- InChI Key： VJWLVZNRISQMLV-FNORWQNLSA-N
- SMILES： ClC1C(=CC=CN=1)C(/C=C/N(C)C)=O

Computed Properties

Exact Mass: 210.05613
Monoisotopic Mass: 210.0559907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 33.2Å²

Experimental Properties

PSA: 33.2

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Security Information

HazardClass：IRRITANT

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR303726-500mg	1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one	166196-84-5		500mg	£186.00	2023-09-02
Apollo Scientific	OR303726-1g	1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one	166196-84-5		1g	£250.00	2023-09-02
abcr	AB303652-1 g	1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, 95%; .	166196-84-5	95%	1 g	€478.80	2023-07-19
abcr	AB303652-5 g	1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, 95%; .	166196-84-5	95%	5 g	€1,349.00	2023-07-19
Matrix Scientific	059555-500mg	1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, >95%	166196-84-5	>95%	500mg	$390.00	2023-09-08
Matrix Scientific	059555-1g	1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, >95%	166196-84-5	>95%	1g	$487.00	2023-09-08
Matrix Scientific	059555-5g	1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one, >95%	166196-84-5	>95%	5g	$1118.00	2023-09-08
Alichem	A029194973-5g	1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one	166196-84-5	95%	5g	$767.34	2022-04-02
Key Organics Ltd	KD-0700-1MG	1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one	166196-84-5	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	KD-0700-5MG	1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one	166196-84-5	>95%	5mg	£46.00	2025-02-08

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Related Literature

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